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Compound of Interest

Compound Name: Fmoc-D-Lys(lvdde)-OH

Cat. No.: B613492

This technical guide provides comprehensive safety and handling information for Fmoc-D-
Lys(lvdde)-OH, a crucial reagent in modern peptide chemistry. It is intended for researchers,
scientists, and professionals involved in drug development and other fields utilizing solid-phase
peptide synthesis (SPPS). This document outlines the potential hazards, recommended safety
precautions, and detailed protocols for its application.

Chemical and Physical Properties

Fmoc-D-Lys(lvdde)-OH, with the full chemical name N-a-Fmoc-N-¢-1-(4,4-dimethyl-2,6-
dioxocyclohex-1-ylidene)-3-methylbutyl-D-lysine, is a protected amino acid derivative.[1][2][3]
The Fmoc (fluorenylmethyloxycarbonyl) group protects the a-amino group, while the lvdde (1-
(4,4-dimethyl-2,6-dioxocyclohexylidene)-3-methylbutyl) group provides orthogonal protection
for the e-amino side chain of D-lysine.[4][5] This orthogonal protection strategy is essential for
the synthesis of complex peptides, such as branched or cyclic peptides and those requiring
side-chain modifications. The lvdde group is notably more stable to piperidine than the related
Dde group and is less prone to migration.
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Property Value

CAS Number 1272755-33-5
Molecular Formula C34H42N206
Molecular Weight 574.71 g/mol
Appearance Powder
Storage Temperature -10 to -25°C

Safety and Hazard Information

While some safety data sheets (SDS) indicate that Fmoc-D-Lys(lvdde)-OH is not classified as
a hazardous substance, others suggest potential hazards. It is prudent to handle this
compound with the care required for all laboratory chemicals.

GHS Hazard Statements (Potential)

Some sources indicate the following GHS classifications, which should be considered when
handling the compound:

H302: Harmful if swallowed

H312: Harmful in contact with skin

H319: Causes serious eye irritation

H332: Harmful if inhaled

Handling Precautions and Personal Protective
Equipment (PPE)

To ensure safe handling, the following precautions should be taken:
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Precaution

Recommendation

Engineering Controls

Use in a well-ventilated area. Provide
appropriate exhaust ventilation at places where

dust is formed.

Eye/Face Protection

Wear safety glasses with side-shields
conforming to EN166 or NIOSH approved

equipment.

Skin Protection

Wear impervious clothing and handle with
gloves. Inspect gloves prior to use and use

proper glove removal technique.

Respiratory Protection

If dust is formed, use a suitable respirator.

General Hygiene

Handle in accordance with good industrial
hygiene and safety practice. Wash hands before
breaks and at the end of the workday. Avoid
contact with skin and eyes. Avoid formation of

dust and aerosols.

First-Aid Measures

In case of exposure, follow these first-aid guidelines:

Exposure Route

First-Aid Measure

Inhalation

If breathed in, move person into fresh air. If not
breathing, give artificial respiration. Consult a

physician.

Skin Contact

Wash off with soap and plenty of water. Consult

a physician.

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes and consult a physician.

Ingestion

Never give anything by mouth to an
unconscious person. Rinse mouth with water.

Consult a physician.

© 2025 BenchChem. All rights reserved.

3/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Storage and Disposal

o Storage: Store in a cool place. Keep the container tightly closed in a dry and well-ventilated
place. Recommended storage is between -10 and -25°C.

» Disposal: Dispose of contaminated materials in accordance with applicable laws and good
laboratory practices.

Experimental Protocols and Applications

Fmoc-D-Lys(lvdde)-OH is primarily used in Fmoc-based solid-phase peptide synthesis
(SPPS). Its key feature is the Ivdde protecting group, which is stable to the basic conditions
used for Fmoc group removal (e.g., piperidine) and acidic conditions for cleavage from many
resins (e.g., TFA), but can be selectively removed using hydrazine. This allows for specific
modifications at the lysine side chain while the peptide remains attached to the solid support.

Selective Deprotection of the Ivdde Group

The standard method for removing the Ivdde group involves treatment with a dilute solution of
hydrazine in a suitable solvent, typically N,N-dimethylformamide (DMF).

Experimental Protocol: lvdde Removal with 2% Hydrazine
This protocol is adapted from standard procedures for Dde and Ivdde deprotection.
o Preparation: Prepare a 2% (v/v) solution of hydrazine monohydrate in DMF.

e Resin Treatment: To the peptidyl-resin in a reaction vessel, add the 2% hydrazine/DMF
solution (approximately 25 mL per gram of resin).

e Reaction: Allow the mixture to stand at room temperature for 3 minutes.
« Filtration: Filter the resin to remove the deprotection solution.

o Repetition: Repeat the hydrazine treatment (steps 2-4) two more times to ensure complete
removal of the lvdde group.
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e Washing: Wash the resin thoroughly with DMF (at least three times) to remove residual
hydrazine and the cleaved protecting group by-product.

Note: The concentration of hydrazine should generally not exceed 2%, as higher
concentrations can lead to side reactions, such as peptide cleavage at Glycine residues.
However, in cases where lvdde removal is sluggish, concentrations up to 10% have been used.

Logical Workflow for Branched Peptide Synthesis

The use of Fmoc-D-Lys(lvdde)-OH is integral to the synthesis of branched peptides. The
following diagram illustrates the logical workflow.
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Caption: Workflow for branched peptide synthesis using Fmoc-D-Lys(lvdde)-OH.

This guide provides a foundational understanding of the safety and handling requirements for
Fmoc-D-Lys(lvdde)-OH. Researchers should always consult the specific Safety Data Sheet
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provided by their supplier and adhere to all institutional safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safety and handling precautions for Fmoc-D-
Lys(lvdde)-OH.]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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